Cas no 2137777-09-2 (Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester
• CAS No: 2137777-09-2
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 5301769
• Update Time: 2025-06-09

Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H26N4O2/c1-13(2,3)20-12(19)17-14(11(15)16)6-8-18(9-7-14)10-4-5-10/h10H,4-9H2,1-3H3,(H3,15,16)(H,17,19)
• InChI Key： KMAJQPNKOHTMRV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(N)=N)CCN(C2CC2)CC1

Additional information on Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 2137777-09-2)

The compound Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 2137777-09-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl and piperidinyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in computational chemistry and AI-driven drug design. This compound’s aminoiminomethyl group suggests possible interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurological disorder research. Its tert-butyl ester functionality further enhances its stability, a critical factor for drug delivery systems.

The synthesis and characterization of CAS No. 2137777-09-2 involve multi-step organic reactions, often leveraging microwave-assisted synthesis or flow chemistry techniques to improve yield and purity. These methods are frequently searched by chemists exploring green chemistry and sustainable synthesis practices. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying its structural integrity, a common query among analytical professionals.

From a commercial perspective, this compound falls under the category of high-value intermediates, often procured by contract research organizations (CROs) and pharmaceutical companies. Its cyclopropyl-piperidine scaffold is reminiscent of bioactive molecules in clinical trials, sparking interest in its structure-activity relationship (SAR) studies. Discussions on platforms like ResearchGate and PubMed highlight its relevance in fragment-based drug design.

Safety and handling of Carbamic acid, N-[4-(aminoiminomethyl)-1-cyclopropyl-4-piperidinyl]-, 1,1-dimethylethyl ester adhere to standard laboratory protocols. While not classified as hazardous, proper PPE and ventilation are recommended, as with most fine chemicals. This aligns with growing public interest in lab safety standards and chemical regulatory compliance, frequently searched topics in academic and industrial settings.

In summary, CAS No. 2137777-09-2 represents a promising candidate for further exploration in medicinal chemistry and biopharmaceutical innovation. Its structural features and potential applications resonate with current scientific trends, making it a valuable subject for researchers and industry professionals alike.